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Compound of Interest

Compound Name: RS102895 hydrochloride

Cat. No.: B1662833

For Immediate Reference: Key Safety and Logistical Information for RS102895 Hydrochloride

This guide provides essential safety protocols, operational plans, and disposal procedures for
the handling of RS102895 hydrochloride in a laboratory setting. Designed for researchers,
scientists, and drug development professionals, this document aims to be your preferred
source for ensuring a safe and efficient workflow when working with this compound.

Personal Protective Equipment (PPE) and
Engineering Controls

Given the hazard classification of RS102895 hydrochloride, a stringent PPE and engineering
control regimen is mandatory to minimize exposure and ensure personnel safety.

Primary Engineering Control: Chemical Fume Hood All handling of RS102895 hydrochloride
powder and solutions should be conducted within a certified chemical fume hood to mitigate
the risk of inhalation.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles are required at all times when handling RS102895
hydrochloride. A face shield should be worn in situations where splashing is a significant
risk.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1662833?utm_src=pdf-interest
https://www.benchchem.com/product/b1662833?utm_src=pdf-body
https://www.benchchem.com/product/b1662833?utm_src=pdf-body
https://www.benchchem.com/product/b1662833?utm_src=pdf-body
https://www.benchchem.com/product/b1662833?utm_src=pdf-body
https://www.benchchem.com/product/b1662833?utm_src=pdf-body
https://www.benchchem.com/product/b1662833?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Hand Protection: Nitrile gloves are the minimum requirement. For prolonged handling or in
the event of a spill, double-gloving is recommended. Change gloves immediately if they
become contaminated.

» Body Protection: A standard laboratory coat must be worn and fully buttoned. For larger
guantities or tasks with a higher risk of spillage, a chemically resistant apron is advised.

» Respiratory Protection: If work cannot be conducted in a fume hood, a NIOSH-approved
respirator with an appropriate particulate filter is mandatory.

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is critical for the safe handling and storage of RS1t02895
hydrochloride.

Storage:

o Store in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area.

e Segregate from incompatible materials.

Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the
chemical fume hood is functioning properly.

¢ Weighing: To prevent inhalation of the powder, weigh the compound within the fume hood.

o Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

o Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling is complete.

Disposal Plan
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Proper disposal of RS102895 hydrochloride and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

» Waste Collection: All waste materials contaminated with RS102895 hydrochloride, including
unused compound, contaminated PPE, and cleaning materials, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

o Waste Segregation: Do not mix this waste with other chemical waste streams unless
compatibility has been confirmed.

» Disposal Method: Dispose of the hazardous waste through your institution's designated
hazardous waste management program, following all local, state, and federal regulations.

o Empty Containers: "Empty" containers that previously held RS102895 hydrochloride should
be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous waste. The decontaminated container can then be disposed of as regular
laboratory waste.

Quantitative Data Summary

The following table summarizes key quantitative data for RS102895 hydrochloride.

Property Value Source
Molecular Weight 426.86 g/mol [1]
Purity >98% (HPLC) [1]
IC50 (CCR2b) 0.36 pM [1]
IC50 (CCR1) 17.8 pM [1]
Solubility (DMSO) 32.01 mg/mL (75 mM) [1]

Experimental Protocol: Responding to a Solid Spill

In the event of a solid spill of RS102895 hydrochloride, follow this step-by-step protocol to
ensure a safe and effective cleanup.
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Evacuate and Secure the Area: Immediately alert others in the vicinity and evacuate the
immediate area of the spill. Restrict access to the contaminated zone.

Don Appropriate PPE: Before initiating cleanup, don the following PPE: double nitrile gloves,
chemical safety goggles, a face shield, a lab coat, and a NIOSH-approved respirator.

Contain the Spill: Gently cover the spill with absorbent pads or granules to prevent the
powder from becoming airborne.

Collect the Spilled Material: Carefully scoop the contained material into a designated
hazardous waste container using a plastic dustpan and brush. Avoid creating dust.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent
(e.g., isopropanol), followed by soap and water. All cleaning materials must be disposed of
as hazardous waste.

Doff PPE: Remove PPE in a manner that avoids self-contamination and dispose of it in the
hazardous waste container.

Wash Hands: Thoroughly wash hands with soap and water.

Report the Incident: Report the spill to your laboratory supervisor and institutional safety
office.

Visual Workflow: Chemical Spill Response

The following diagram illustrates the logical workflow for responding to a chemical spill
involving RS102895 hydrochloride.
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Workflow for RS102895 Hydrochloride Spill Response
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Caption: Workflow for RS102895 Hydrochloride Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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